Cas no 2229584-59-0 (1-(5-bromo-3-methylfuran-2-yl)cyclopentylmethanamine)

• Product Name: 1-(5-bromo-3-methylfuran-2-yl)cyclopentylmethanamine
• CAS No: 2229584-59-0
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6353713
• PubChem ID: 165798758
• Update Time: 2025-05-20

1-(5-bromo-3-methylfuran-2-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-methylfuran-2-yl)cyclopentylmethanamine
• [1-(5-bromo-3-methylfuran-2-yl)cyclopentyl]methanamine
• EN300-1913973
• 2229584-59-0

• Inchi： 1S/C11H16BrNO/c1-8-6-9(12)14-10(8)11(7-13)4-2-3-5-11/h6H,2-5,7,13H2,1H3
• InChI Key： KTQKCJNFBFIFOW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C2(CN)CCCC2)O1

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(5-bromo-3-methylfuran-2-yl)cyclopentylmethanamine

Professional Introduction to Compound with CAS No. 2229584-59-0 and Product Name: 1-(5-bromo-3-methylfuran-2-yl)cyclopentylmethanamine

Compound with the CAS number 2229584-59-0 and the product name 1-(5-bromo-3-methylfuran-2-yl)cyclopentylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug discovery and development. The presence of a 5-bromo-3-methylfuran-2-yl substituent and a cyclopentylmethanamine core suggests a unique set of chemical properties that make it a promising candidate for further investigation.

The 5-bromo-3-methylfuran-2-yl moiety is particularly noteworthy due to its ability to interact with biological targets in novel ways. This substituent is often employed in medicinal chemistry to enhance binding affinity and selectivity. Recent studies have highlighted the role of furan-based compounds in modulating various biological pathways, including those involved in inflammation and cancer. The bromine atom introduces a point of reactivity that can be exploited for further derivatization, allowing for the creation of more complex analogs with tailored properties.

The cyclopentylmethanamine core of the compound contributes to its overall steric and electronic environment. Cycloalkylamines are known for their ability to improve oral bioavailability and metabolic stability, making them favorable in drug design. The incorporation of this motif into the molecular framework suggests that 1-(5-bromo-3-methylfuran-2-yl)cyclopentylmethanamine may exhibit favorable pharmacokinetic profiles, which is crucial for its potential therapeutic applications.

Recent advancements in computational chemistry have enabled more precise predictions of a compound's biological activity. By leveraging machine learning models and molecular docking simulations, researchers can identify potential binding interactions between 1-(5-bromo-3-methylfuran-2-yl)cyclopentylmethanamine and target proteins. These computational approaches have been instrumental in accelerating the drug discovery process, allowing for rapid screening of large libraries of compounds.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial findings suggest that it may possess inhibitory activity against certain enzymes and receptors relevant to neurological disorders. The unique combination of structural features makes it an attractive candidate for further exploration in this field. Additionally, the presence of a bromine atom provides opportunities for chemical modification, enabling the synthesis of derivatives with enhanced potency or selectivity.

The synthesis of 1-(5-bromo-3-methylfuran-2-yl)cyclopentylmethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These techniques not only improve the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product.

As interest in natural product-inspired drug discovery continues to grow, compounds like 1-(5-bromo-3-methylfuran-2-yl)cyclopentylmethanamine offer a bridge between synthetic chemistry and pharmacology. The structural motifs derived from natural products often exhibit high biological activity due to their evolutionary optimization. By integrating such elements into synthetic molecules, researchers can develop novel therapeutic agents with improved efficacy and reduced side effects.

The regulatory landscape for new pharmaceutical compounds is stringent but well-established, ensuring that only safe and effective drugs reach the market. The development process for 1-(5-bromo-3-methylfuran-2-yl)cyclopentylmethanamine must adhere to rigorous guidelines set forth by global regulatory agencies. This includes comprehensive toxicological studies to assess potential adverse effects and pharmacokinetic evaluations to determine dosing regimens.

Future research directions may focus on exploring the compound's interactions with other biological targets or its potential use in combination therapies. The flexibility offered by its molecular structure allows for diverse modifications, which could lead to new insights into its therapeutic potential. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into clinical applications.

In conclusion, 1-(5-bromo-3-methylfuran-2-yl)cyclopentylmethanamine (CAS No. 2229584-59-0) represents a promising entry into the realm of pharmaceutical innovation. Its unique structural features, coupled with recent advancements in drug discovery technologies, position it as a valuable asset in the quest for new treatments. As research progresses, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.